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Compound of Interest

Compound Name: JNJ-28583867

Cat. No.: B10849625

Get Quote

Technical Support Center: JNJ-28583867
This technical support center provides researchers, scientists, and drug development

professionals with essential information for optimizing the use of JNJ-28583867 in behavioral

studies.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for JNJ-28583867?

A1: JNJ-28583867 is a dual-action compound that functions as a selective and potent

histamine H3 receptor antagonist and a serotonin transporter (SERT) inhibitor.[1][2][3][4] It

exhibits a high affinity for both targets, with a Ki of 10.6 nM for the histamine H3 receptor and

3.7 nM for SERT.[2][3][4] This dual mechanism contributes to its effects on wakefulness and its

antidepressant-like properties.[2][4]

Q2: What are the recommended dose ranges for observing behavioral effects in rodents?

A2: The effective dose of JNJ-28583867 depends on the route of administration and the

specific behavioral paradigm. For antidepressant-like effects in the mouse tail suspension test,
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oral doses of 3-30 mg/kg have been shown to be effective.[2][4] To promote wakefulness and

suppress REM sleep, subcutaneous doses of 1-3 mg/kg are recommended.[2][4] For in vivo

functional activity at the histamine H3 receptor, such as blocking imetit-induced drinking,

intraperitoneal doses of 3-10 mg/kg have been used.[2][4]

Q3: What is the bioavailability and pharmacokinetic profile of JNJ-28583867 in rats?

A3: In rats, JNJ-28583867 has an oral bioavailability of 32%.[2][4] Following a 10 mg/kg oral

dose, the maximum plasma concentration (Cmax) is 260 ng/ml, and the half-life (t1/2) is 6.9

hours.[2][4]

Q4: How does JNJ-28583867 affect neurotransmitter levels in the brain?

A4: JNJ-28583867 significantly increases extracellular levels of serotonin in the cortex at

subcutaneous doses of 0.3 mg/kg and higher.[2][4][5] It also produces smaller increases in the

cortical extracellular levels of norepinephrine and dopamine.[2][4]
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Issue Potential Cause Recommended Solution

Lack of expected behavioral

effect (e.g., no antidepressant-

like activity).

Inadequate Dose: The dose

may be too low for the specific

animal model or behavioral

test.

Gradually increase the dose

within the recommended

ranges (e.g., 3-30 mg/kg p.o.

for antidepressant models).

Ensure accurate dose

calculations and

administration.

Route of Administration: The

chosen route may not be

optimal for the desired effect.

Consider the pharmacokinetic

profile. Oral administration has

a longer onset and lower

bioavailability compared to

subcutaneous or

intraperitoneal injections.

Compound Stability: Improper

storage or handling may have

degraded the compound.

Store JNJ-28583867 according

to the manufacturer's

instructions. Prepare fresh

solutions for each experiment.

Unexpected sedative effects.

Off-target effects at high

doses: Very high doses may

lead to non-specific effects.

Reduce the dose to the lower

end of the effective range.

Ensure the observed effects

are consistent with the known

pharmacology of the

compound.

Interaction with other

experimental conditions:

Anesthesia or other co-

administered substances could

interact with JNJ-28583867.

Review all experimental

parameters and potential drug-

drug interactions.

High variability in behavioral

responses between animals.

Inconsistent Drug

Administration: Variations in

injection volume or technique

can lead to variable drug

exposure.

Ensure all personnel are

properly trained in the

administration technique. Use

precise measurement tools for

dosing.
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Individual Animal Differences:

Biological variability is inherent

in animal research.

Increase the sample size per

group to improve statistical

power. Ensure proper

randomization and blinding of

experimental groups.

Data Presentation
Table 1: In Vivo Behavioral Effects of JNJ-28583867

Behavioral

Test
Species

Route of

Administratio

n

Effective

Dose Range

Observed

Effect
Reference

Tail

Suspension

Test

Mouse Oral (p.o.) 3-30 mg/kg
Antidepressa

nt-like activity
[2][4]

Wakefulness/

Sleep

Architecture

Rat
Subcutaneou

s (s.c.)
1-3 mg/kg

Increased

wakefulness,

decreased

NREM sleep,

potent

suppression

of REM sleep

[2][4]

Imetit-

Induced

Drinking

Rat
Intraperitonea

l (i.p.)
3-10 mg/kg

Blockade of

drinking

behavior,

confirming H3

receptor

antagonism

[2][4]

Table 2: Neurochemical Effects of JNJ-28583867 in Rat Cortex
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Neurotransmitte

r

Route of

Administration
Effective Dose Effect Reference

Serotonin
Subcutaneous

(s.c.)
≥ 0.3 mg/kg

Significant

increase in

extracellular

levels

[2][4][5]

Norepinephrine
Subcutaneous

(s.c.)
Not specified

Smaller increase

in extracellular

levels

[2][4]

Dopamine
Subcutaneous

(s.c.)
Not specified

Smaller increase

in extracellular

levels

[2][4]

Experimental Protocols
Protocol 1: Mouse Tail Suspension Test

Animals: Male CD-1 mice are individually housed with ad libitum access to food and water

and maintained on a 12-hour light/dark cycle.

Drug Administration: JNJ-28583867 is suspended in a suitable vehicle (e.g., 0.5%

methylcellulose) and administered orally (p.o.) at doses ranging from 3 to 30 mg/kg, 60

minutes before the test. A vehicle control group should be included.

Test Procedure:

Secure the mouse by the tail to a horizontal bar using adhesive tape, approximately 1 cm

from the tip of the tail. The mouse should be suspended approximately 50 cm above the

floor.

Record the total duration of immobility during a 6-minute test session. Immobility is defined

as the absence of any limb or body movements, except for those required for respiration.

Data Analysis: Compare the duration of immobility between the drug-treated groups and the

vehicle control group using an appropriate statistical test (e.g., one-way ANOVA followed by
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a post-hoc test).

Protocol 2: Rat Sleep-Wakefulness Recording

Animals: Adult male Wistar rats are surgically implanted with electrodes for

electroencephalogram (EEG) and electromyogram (EMG) recording. Animals are allowed to

recover for at least one week.

Drug Administration: JNJ-28583867 is dissolved in a suitable vehicle and administered

subcutaneously (s.c.) at doses of 1 and 3 mg/kg at the beginning of the light period. A vehicle

control injection should be performed on a separate day.

Recording: Continuous EEG/EMG recordings are collected for at least 6 hours post-injection.

Data Analysis:

The sleep-wake states (wakefulness, NREM sleep, REM sleep) are scored in 10-second

epochs.

The total time spent in each state is calculated for each hour and for the entire recording

period.

The effects of JNJ-28583867 on sleep-wake parameters are compared to the vehicle

control using appropriate statistical analyses (e.g., paired t-test or repeated measures

ANOVA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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